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Compound Name: 1,2,3,7-Tetramethoxyxanthone

Cat. No.: B15591398 Get Quote

In-Depth Technical Guide: 1,2,3,7-
Tetramethoxyxanthone
For Researchers, Scientists, and Drug Development Professionals

Abstract
1,2,3,7-Tetramethoxyxanthone is a naturally occurring xanthone isolated from the roots of

Polygala tenuifolia.[1] Xanthones, a class of oxygenated heterocyclic compounds, are

recognized for their diverse pharmacological activities.[2][3] Compounds isolated from Polygala

tenuifolia, including various xanthones, have demonstrated significant anti-inflammatory

properties, suggesting potential therapeutic applications.[3][4][5][6] This technical guide

provides a comprehensive overview of 1,2,3,7-Tetramethoxyxanthone, including its

physicochemical properties, a generalized synthetic strategy, and its potential biological

activities, with a focus on anti-inflammatory mechanisms. Due to the limited availability of

specific experimental data in publicly accessible literature, this guide consolidates known

information on closely related compounds and general methodologies.

Compound Profile
1,2,3,7-Tetramethoxyxanthone is a polymethoxylated derivative of the core xanthone scaffold.

Its chemical structure and properties are summarized below.
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Physicochemical Properties
Property Value Source

Molecular Formula C₁₇H₁₆O₆ MedChemExpress[1]

Molecular Weight 316.31 g/mol MedChemExpress[1]

IUPAC Name
1,2,3,7-tetramethoxyxanthen-

9-one
---

CAS Number 22804-52-0 MedChemExpress[1]

Natural Source Polygala tenuifolia Willd. MedChemExpress[1]

Synthesis of 1,2,3,7-Tetramethoxyxanthone
A specific, detailed experimental protocol for the synthesis of 1,2,3,7-Tetramethoxyxanthone
is not extensively documented in readily available scientific literature. However, a general and

plausible synthetic route can be devised based on established methods for the synthesis of

polysubstituted xanthones. The most common approaches involve the condensation of a

substituted benzoic acid with a substituted phenol, followed by cyclization.

Generalized Synthetic Protocol: Friedel-Crafts Acylation
and Cyclization
A common strategy for constructing the xanthone core is the reaction of a suitably substituted

benzoic acid with a phenol derivative, followed by a cyclodehydration reaction. For 1,2,3,7-
Tetramethoxyxanthone, a plausible route would involve the condensation of 2-hydroxy-4-

methoxybenzoic acid with 1,2,3-trimethoxybenzene.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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